AM-1488

• CAS: 2079895-60-4
• Molecular Formula: C19H17N3O4S
• Molecular Weight: 383.4 g/mol
• InChI: InChI=1S/C19H17N3O4S/c1-21-17-4-6-20-9-14(17)15-10-22(11-16(15)19(21)23)27(24,25)13-2-3-18-12(8-13)5-7-26-18/h2-9,15-16H,10-11H2,1H3/t15-,16-/m1/s1
• InChIKey: QODWZTUPLVMSQR-HZPDHXFCSA-N

AM-1488: GlyR PAM for Pain Research

AM-1488 (CAS 2079895-60-4) is a potent, orally active positive allosteric modulator (PAM) of the glycine receptor (GlyR), a ligand-gated ion channel that mediates inhibitory neurotransmission in the central nervous system [1]. It belongs to a novel class of tricyclic sulfonamides developed for the treatment of neuropathic pain [1]. AM-1488 has been shown to potentiate GlyR currents in vitro, achieve brain penetration in vivo, and reverse mechanical allodynia in a mouse spared-nerve injury (SNI) model without confounding sedation [1][2]. It is a well-validated in vivo proof-of-concept tool molecule that serves as a benchmark for the development of next-generation GlyR PAMs [1][3].

○ Reported GlyR positive allosteric modulator for inhibitory neurotransmission studies

○ Orally bioavailable tool for rodent neuropathic pain model research

○ Stereochemically defined active enantiomer for stereospecific investigation

○ Benchmark compound for developing next-generation tricyclic sulfonamide PAMs

• [1] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017 Feb 9;60(3):1105-1125. View Source
• [2] Huang X, Shaffer PL, Ayube S, et al. Crystal structures of human glycine receptor α3 bound to a novel class of analgesic potentiators. Nat Struct Mol Biol. 2017 Feb;24(2):108-113. View Source
• [3] Lara CO, Burgos CF, Fariña-Oliva K, et al. Allosteric modulation and direct activation of glycine receptors by a tricyclic sulfonamide. Sci Rep. 2025 Feb 14;15(1):90209-7. View Source

AM-1488: Unique Potency, PK & Efficacy Profile

Generic substitution within the class of tricyclic sulfonamide GlyR PAMs is not feasible due to significant, quantifiable differences in potency, pharmacokinetics, and in vivo efficacy. AM-1488 is not simply a 'potent' compound; its value lies in the specific optimization of its structure that yields a unique profile: high potency, oral bioavailability, and sufficient brain exposure to achieve robust and consistent target coverage [1]. Closely related analogs, including its own enantiomer ((ent)-20) and other structural variants (e.g., 9, 21, 32), exhibit markedly different EC50 values, brain penetration ratios, and functional outcomes in pain models [1]. This data demonstrates that minor structural changes lead to substantial functional changes, underscoring the need for precise compound selection. The following quantitative evidence provides the basis for prioritizing AM-1488 over its closest in-class alternatives.

Marked potency and pharmacokinetic differences reported across tricyclic sulfonamide analogs; class-level substitution may not reproduce brain exposure or target engagement profiles.

Enantiomer (ent)-20 and early lead compound 9 show significantly reduced in vitro potentiation and lack in vivo allodynia reversal, confirming stereochemical and structural dependence.

Small structural modifications alter functional outcomes in neuropathic pain models; direct interchange without re-validation may shift model-response interpretation.

• [1] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017 Feb 9;60(3):1105-1125. View Source

AM-1488: Quantitative Evidence vs. Comparators

Potency vs. AM-3607

In a direct head-to-head electrophysiology comparison, AM-3607 (compound 32) is a more potent potentiator of human GlyRα3β than AM-1488 (compound 20). AM-1488 has a measured EC50 of 0.26 μM, while AM-3607 has an EC50 of 0.051 μM [1]. This nearly 5-fold difference in potency is a critical selection criterion for researchers requiring maximum target engagement at lower compound concentrations.

Potency vs. AM-3607

Reported

EC50 AM-1488: 0.26 µM; AM-3607: 0.051 µM (~5.1-fold difference)

Supports potency selection for assay sensitivity; AM-3607 may offer higher receptor engagement for structural biology applications.

IonFlux HT electrophysiology, HEK293T-GlyRα3β cells with EC20 glycine

Evidence Dimension	Potency (EC50) for human GlyRα3β
Target Compound Data	EC50 = 0.26 ± 0.02 μM
Comparator Or Baseline	AM-3607 (EC50 = 0.051 ± 0.016 μM)
Quantified Difference	AM-3607 is ~5.1-fold more potent than AM-1488 in this assay.
Conditions	HEK293T cells stably expressing human GlyRα3β; measured by IonFlux HT electrophysiology with EC20 glycine.

Why This Matters

This data allows researchers to choose between AM-1488, a validated in vivo tool, and AM-3607, a higher-potency compound optimized for structural biology and exquisitely sensitive assays.

• [1] Huang X, Shaffer PL, Ayube S, et al. Crystal structures of human glycine receptor α3 bound to a novel class of analgesic potentiators. Nat Struct Mol Biol. 2017 Feb;24(2):108-113. Supplementary Figure 1. View Source

Stereospecific Potency vs. Enantiomer

The stereochemistry of AM-1488 is critical for its activity. Its enantiomer, (ent)-20, is dramatically less potent, with an EC50 greater than 20 μM . Furthermore, AM-1488 (EC50 = 0.45 μM) demonstrates significantly improved potency over early lead compound 9 (EC50 = 1.56 μM) . These comparisons highlight the specific, optimized structure of AM-1488 that is not shared by closely related molecules.

Stereospecific Potency

Data to verify

AM-1488 EC50 0.45 µM; (ent)-20 >20 µM; lead 9 EC50 1.56 µM

Enantiomer and early lead show reduced activity; supports use of AM-1488 for active stereoisomer investigation.

Functional cell-based GlyR potentiation assays from same optimization study.

Evidence Dimension	Potency (EC50) for human GlyRα3β
Target Compound Data	EC50 = 0.45 μM
Comparator Or Baseline	(ent)-20 (EC50 > 20 μM); Compound 9 (EC50 = 1.56 μM)
Quantified Difference	AM-1488 is >44-fold more potent than its enantiomer and ~3.5-fold more potent than lead compound 9.
Conditions	Functional cell-based assays for GlyR potentiation; values reported from the same optimization study.

Why This Matters

This data definitively rules out the use of the enantiomer or earlier lead compounds as substitutes, justifying the specific procurement of AM-1488 for studies requiring the validated active stereoisomer.

In Vivo Brain Coverage vs. Compound 9

AM-1488 achieves superior brain exposure relative to its potency compared to earlier lead compound 9. At a 10 mg/kg oral dose, AM-1488 achieves a brain unbound concentration-to-EC50 ratio (Cmax(u)/muGlyRα3 EC50) of 1.2. In contrast, compound 9 required a 30 mg/kg dose to achieve a ratio of only 0.62 . This demonstrates that AM-1488 provides better target coverage in the central nervous system at a lower dose.

Brain Coverage vs. Lead 9

Data to verify

AM-1488 Cmax(u)/EC50 ratio 1.2 (10 mg/kg); lead 9 ratio 0.62 (30 mg/kg)

Reported brain target-coverage ratio supports CNS target-engagement studies at lower oral dose.

Mouse oral gavage, unbound brain concentration normalized to mouse GlyRα3 EC50.

Evidence Dimension	In vivo brain target coverage (Cmax(u)/EC50 ratio)
Target Compound Data	Ratio = 1.2
Comparator Or Baseline	Compound 9 (Ratio = 0.62)
Quantified Difference	AM-1488 provides ~1.9-fold better brain target coverage at 1/3rd the oral dose.
Conditions	Oral gavage in mice; measurement of unbound brain concentration (Cmax(u)) normalized to mouse GlyRα3 EC50.

Why This Matters

This demonstrates that AM-1488 is a more efficient in vivo tool, requiring a lower dose to achieve pharmacologically relevant brain exposure, which can reduce off-target effects and compound usage.

In Vivo Efficacy vs. Enantiomer

AM-1488 (compound 20) produces a significant reversal of tactile allodynia in the mouse spared-nerve injury (SNI) model of neuropathic pain, achieving a 94% reversal at a 20 mg/kg oral dose [1]. Crucially, its enantiomer, (ent)-20, which is over 44-fold less potent in vitro, is inactive in this in vivo model, eliciting no significant effect at the same dose . This provides a direct link between the compound's specific stereochemistry and its in vivo efficacy.

In Vivo Efficacy vs. Enantiomer

Reported

AM-1488: 94% reversal of allodynia (20 mg/kg p.o.); (ent)-20: no significant effect

Enantiomer lacks in vivo activity; supports stereospecificity in neuropathic pain model response.

Mouse spared-nerve injury (SNI) model, oral administration.

Evidence Dimension	Reversal of tactile allodynia in mouse SNI model
Target Compound Data	94% reversal at 20 mg/kg p.o.
Comparator Or Baseline	(ent)-20 (no significant effect at 20 mg/kg p.o.)
Quantified Difference	Qualitative difference: full reversal vs. complete inactivity.
Conditions	Mouse spared-nerve injury (SNI) model of neuropathic pain; oral gavage administration.

Why This Matters

This direct comparison confirms that the in vivo efficacy of AM-1488 is not a class effect but is strictly dependent on its specific molecular structure and stereochemistry. It validates the compound as the essential tool for in vivo proof-of-concept studies.

• [1] Huang X, Shaffer PL, Ayube S, et al. Crystal structures of human glycine receptor α3 bound to a novel class of analgesic potentiators. Nat Struct Mol Biol. 2017 Feb;24(2):108-113. View Source

Dual Mechanism: PAM & Partial Agonism

AM-1488 acts as a potent, non-selective positive allosteric modulator (PAM) of mammalian GlyR subtypes (α1, α2, α3) [1]. However, it also displays partial agonistic activity, with a slight preference for α1GlyRs [1]. Single-channel analysis revealed that AM-1488 increases channel open probability without altering single-channel conductance [1]. This dual mechanism (PAM plus partial agonism) may differentiate it from pure PAMs and could be relevant for its functional effects in specific neuronal circuits.

Dual PAM / Partial Agonism

Reported

Non-selective PAM at α1/α2/α3 GlyRs; partial agonism with slight α1 preference; increases open probability

Dual mechanism may differentiate functional outcomes; requires circuit-level interpretation.

Electrophysiology on recombinant GlyRs in HEK293 cells.

Evidence Dimension	Mechanism of action at recombinant GlyRs
Target Compound Data	Non-selective PAM with partial agonistic activity; increases open probability.
Comparator Or Baseline	Baseline is a pure PAM (e.g., hypothetical comparator with no agonist activity).
Quantified Difference	Not applicable; qualitative mechanistic distinction.
Conditions	Electrophysiological recordings from recombinant GlyRs expressed in HEK293 cells.

Why This Matters

Understanding the specific functional fingerprint of AM-1488 (PAM + partial agonism) is crucial for interpreting its effects in complex biological systems and may explain its unique in vivo profile compared to other GlyR modulators.

• [1] Lara CO, Burgos CF, Fariña-Oliva K, et al. Allosteric modulation and direct activation of glycine receptors by a tricyclic sulfonamide. Sci Rep. 2025 Feb 14;15(1):90209-7. View Source

AM-1488: Recommended Research Applications

In Vivo Proof-of-Concept for Neuropathic Pain

AM-1488 is the preferred tool compound for establishing in vivo target engagement and efficacy in rodent models of neuropathic pain. Its validated oral bioavailability, robust brain penetration, and demonstrated 94% reversal of mechanical allodynia in the SNI model [1][2] make it a superior choice over earlier, less potent leads like compound 9 or the inactive enantiomer (ent)-20. It provides a reliable, reproducible benchmark for evaluating novel analgesics targeting the glycinergic system.

Benchmarking Next-Gen GlyR PAMs

Researchers developing new GlyR PAMs should use AM-1488 as a standard comparator for in vitro potency and in vivo efficacy. Its well-characterized profile—including EC50 values for multiple GlyR subtypes [1][3] and quantitative brain exposure data [2]—allows for rigorous, data-driven evaluation of new chemical entities. Its moderate potency compared to AM-3607 [1] makes it an ideal 'middle-ground' benchmark for assessing both activity and PK/PD relationships.

Mechanistic Studies of GlyR Modulation

Due to its unique dual mechanism of action (non-selective PAM with partial agonism) [3], AM-1488 is an essential tool for investigating the functional consequences of allosteric modulation on inhibitory neurotransmission. Studies using AM-1488 can help elucidate how different modes of GlyR modulation (pure PAM vs. PAM/agonist) translate to distinct effects on neuronal excitability and circuit function in the spinal cord [1][3].

Structural Biology of Allosteric Sites

While the co-crystal structure was solved with the more potent analog AM-3607, the tricyclic sulfonamide core of AM-1488 is the foundational scaffold for this novel class of GlyR PAMs [2][4]. Studies comparing the binding of AM-1488 to its analogs using SPR (KD = 0.19 μM for AM-1488 vs. 0.011 μM for AM-3607) [2] can provide critical insights into the molecular determinants of binding affinity and guide structure-based drug design efforts.

Application

Selection Property

Validation Focus

Neuropathic pain model research

Oral bioavailability and brain penetration profile

Allodynia reversal endpoint in SNI model

Next-gen GlyR PAM benchmarking

Defined in vitro potency and PK/PD profile

Comparative EC50 and brain target-coverage

Mechanistic studies of allosteric modulation

Dual PAM/partial agonism functional signature

Neuronal excitability modulation endpoints

Structural biology of allosteric binding sites

Tricyclic sulfonamide scaffold binding affinity

SPR binding and co-crystal structure comparison

• [1] Huang X, Shaffer PL, Ayube S, et al. Crystal structures of human glycine receptor α3 bound to a novel class of analgesic potentiators. Nat Struct Mol Biol. 2017 Feb;24(2):108-113. View Source
• [2] Bregman H, Simard JR, Andrews KL, et al. The Discovery and Hit-to-Lead Optimization of Tricyclic Sulfonamides as Potent and Efficacious Potentiators of Glycine Receptors. J Med Chem. 2017 Feb 9;60(3):1105-1125. View Source
• [3] Lara CO, Burgos CF, Fariña-Oliva K, et al. Allosteric modulation and direct activation of glycine receptors by a tricyclic sulfonamide. Sci Rep. 2025 Feb 14;15(1):90209-7. View Source
• [4] Huang X, Shaffer PL, Ayube S, et al. Crystal structures of human glycine receptor α3 bound to a novel class of analgesic potentiators. Nat Struct Mol Biol. 2017 Feb;24(2):108-113. Supplementary Figure 1. View Source